N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide

• IUPAC Name: N-[4-(2,2-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C16H18F2N2O2/c1-11(21)19-13-4-2-12(3-5-13)14(22)20-8-6-15(7-9-20)10-16(15,17)18/h2-5H,6-10H2,1H3,(H,19,21)
• InChI Key: LMUFKDUBWWDJEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N2CCC3(CC2)CC3(F)F
• Molecular Formula: C16H18F2N2O2
• Molecular Weight: 308.32 g/mol

Description

N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide, also known as DAAO inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential applications in treating various neurological disorders. 5]octane-6-carbonyl)phenyl)acetamide.

Mechanism of Action

The mechanism of action of N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide involves the inhibition of N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide, which is responsible for the degradation of D-serine. D-serine is a co-agonist of the NMDA receptor, which plays a crucial role in synaptic plasticity and cognitive function. By inhibiting N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide, N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide increases the levels of D-serine in the brain, which can enhance NMDA receptor function and improve cognitive function.
Biochemical and Physiological Effects:
N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide has been shown to increase the levels of D-serine in the brain, which can enhance NMDA receptor function and improve cognitive function. Studies have also shown that the compound can reduce the levels of oxidative stress and inflammation in the brain, which can contribute to the development of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide in lab experiments is its specificity for N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide inhibition. The compound does not inhibit other enzymes that metabolize D-serine, which can lead to fewer off-target effects. However, the limitations of using N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide in lab experiments include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide. One direction is to investigate its potential applications in treating other neurological disorders such as depression, anxiety, and post-traumatic stress disorder. Another direction is to develop more potent and selective N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide inhibitors that can be used in clinical trials. Additionally, researchers can explore the use of N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide in combination with other drugs to enhance its therapeutic effects.
In conclusion, N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide is a promising chemical compound that has potential applications in treating neurological disorders. Its specificity for N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide inhibition and its ability to increase the levels of D-serine in the brain make it a valuable tool for studying the role of NMDA receptors in cognitive function. Further research is needed to fully understand the biochemical and physiological effects of N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide and to develop more potent and selective N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide inhibitors for clinical use.

Synthesis Methods

The synthesis method of N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide involves the reaction of 4-aminobenzoyl chloride with 1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl chloride in the presence of triethylamine. This reaction yields N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide as a white crystalline solid. The purity of the compound can be determined using high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide has been extensively studied for its potential applications in treating neurological disorders such as schizophrenia, bipolar disorder, and Alzheimer's disease. The compound acts as a selective inhibitor of D-amino acid oxidase (N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide), an enzyme that metabolizes D-serine, a co-agonist of the N-methyl-D-aspartate (NMDA) receptor. By inhibiting N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide, N-(4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)phenyl)acetamide increases the levels of D-serine in the brain, which can enhance NMDA receptor function and improve cognitive function.